2,2-Dimethyl-3-(1-naphthyl)propanoic acid
Overview
Description
“2,2-Dimethyl-3-(1-naphthyl)propanoic acid” is a unique chemical compound with the linear formula C15H16O2 . It’s provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of “2,2-Dimethyl-3-(1-naphthyl)propanoic acid” is represented by the linear formula C15H16O2 .
Scientific Research Applications
Overview of Naphthenic Acids in Environmental Research
Naphthenic acids, a class of compounds to which 2,2-Dimethyl-3-(1-naphthyl)propanoic acid is closely related, have been extensively studied due to their occurrence in oil sands and their environmental impact. Research has focused on developing standard methods for the semi-quantification of total naphthenic acids in water samples, highlighting the complexity and diversity of these compounds in environmental matrices. Advanced mass spectrometry techniques have been pivotal in characterizing naphthenic acids, offering insights into their structures and behaviors in environmental settings (Kovalchik et al., 2017; Headley et al., 2009).
Environmental and Analytical Challenges
The chemical fingerprinting of naphthenic acids and related compounds in oil sands process water (OSPW) is critical for distinguishing industrially derived pollutants from natural sources. Recent advancements have enabled the detailed speciation of these compounds, facilitating the identification of their sources and transformations in the environment (Headley et al., 2013).
Removal Techniques and Environmental Implications
The removal of naphthenic acids from crude oil and OSPW has been a focus of research due to their corrosive properties and environmental toxicity. A comprehensive review of existing techniques underscores the necessity for more effective technologies to mitigate these impacts, emphasizing the importance of research in this area for environmental protection and industrial processes (Wu et al., 2019).
Mechanism of Action
Safety and Hazards
While specific safety and hazard information for “2,2-Dimethyl-3-(1-naphthyl)propanoic acid” is not available, it’s important to handle all chemicals with care. This includes avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition .
Future Directions
properties
IUPAC Name |
2,2-dimethyl-3-naphthalen-1-ylpropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16O2/c1-15(2,14(16)17)10-12-8-5-7-11-6-3-4-9-13(11)12/h3-9H,10H2,1-2H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OGXVFCMBJLXMMR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CC1=CC=CC2=CC=CC=C21)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Dimethyl-3-(1-naphthyl)propanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[2-(4-Fluorophenoxy)ethyl]pyrrolidin-3-amine](/img/structure/B1468419.png)
![2-[(3-Aminopyrrolidin-1-yl)methyl]benzonitrile](/img/structure/B1468423.png)
![4-[Methyl(thiolan-3-yl)amino]benzoic acid](/img/structure/B1468431.png)
